Cas no 1346598-31-9 (N-Acetyl Glyphosate-13C2,15N)

• Product Name: N-Acetyl Glyphosate-13C2,15N
• CAS No: 1346598-31-9
• MF: C₅H₁₀NO₆P
• MW: 214.088481426239
• CID: 1059670
• PubChem ID: 71312906
• Update Time: 2025-06-12

N-Acetyl Glyphosate-13C2,15N Chemical and Physical Properties

Names and Identifiers

• N-Acetyl Glyphosate-13C2,15N
• 2-[acetyl(phosphonomethyl)amino]acetic acid
• N-Acetyl-N-(phosphonomethyl)glycine-13C2,15N
• 2-[Acetyl(phosphonomethyl)(15N)amino]acetic acid
• N-Acetyl-N-(phosphonomethyl)glycine-13C2-15N
• N-Acetyl-N-(phosphonomethyl)(~13~C_2_,~15~N)glycine
• Glyphosate-N-acetyl 13C2,15N; Glyphosate-N-acetyl 1,2-13C2 15N
• Glyphosate-N-acetyl 1,2-13C2 15N 100 microg/mL in Acetonitrile
• 1346598-31-9
• DTXSID80746939

• Inchi： 1S/C5H10NO6P/c1-4(7)6(2-5(8)9)3-13(10,11)12/h2-3H2,1H3,(H,8,9)(H2,10,11,12)/i2+1,5+1,6+1
• InChI Key： BFECXRMSKVFCNB-OEKWKHNNSA-N
• SMILES： P(C[15N](C(C)=O)[13CH2][13C](=O)O)(=O)(O)O

Computed Properties

• Exact Mass: 214.02800
• Monoisotopic Mass: 214.02831860g/mol
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 258
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.4
• Topological Polar Surface Area: 115Ų

Experimental Properties

• PSA: 124.95000
• LogP: -0.94530

Additional information on N-Acetyl Glyphosate-13C2,15N

Recent Advances in the Study of N-Acetyl Glyphosate-13C2,15N (CAS: 1346598-31-9): Applications and Analytical Methods

The compound N-Acetyl Glyphosate-13C2,15N (CAS: 1346598-31-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This isotopically labeled derivative of glyphosate is primarily utilized as an internal standard in mass spectrometry-based analytical methods, enabling precise quantification of glyphosate and its metabolites in complex biological matrices. The incorporation of stable isotopes (13C and 15N) enhances the accuracy of trace-level detection, making it invaluable for environmental monitoring, toxicological studies, and regulatory compliance assessments.

Recent studies have focused on optimizing the synthesis and purification protocols for N-Acetyl Glyphosate-13C2,15N to achieve higher yields and isotopic purity. Advanced techniques such as high-performance liquid chromatography (HPLC) coupled with tandem mass spectrometry (MS/MS) have been employed to characterize the compound's physicochemical properties and validate its stability under various storage conditions. These efforts are critical for ensuring the reliability of analytical results in long-term studies.

One of the key applications of N-Acetyl Glyphosate-13C2,15N lies in its role as a tracer in metabolic pathway studies. Researchers have utilized this compound to investigate the biodegradation mechanisms of glyphosate in soil and aquatic ecosystems. The isotopic labeling allows for distinguishing between endogenous and exogenous sources of glyphosate, providing insights into its environmental persistence and potential ecological impacts. Such studies are particularly relevant in light of increasing regulatory scrutiny on glyphosate-based herbicides.

In the pharmaceutical domain, N-Acetyl Glyphosate-13C2,15N has been explored for its potential as a biomarker in exposure assessment studies. Recent clinical research has demonstrated its utility in quantifying glyphosate residues in human biological samples, such as urine and blood. This application is pivotal for occupational health monitoring and epidemiological studies aimed at evaluating the association between glyphosate exposure and adverse health outcomes.

Future research directions for N-Acetyl Glyphosate-13C2,15N include the development of novel derivatization strategies to enhance its detectability in ultra-trace analyses. Additionally, interdisciplinary collaborations are expected to expand its applications in fields such as forensic toxicology and food safety. The compound's unique properties position it as a versatile tool for advancing both basic and applied research in chemical biology and environmental science.